BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-(Difluoromethoxy)benzaldehyde physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Difluoromethoxy)benzaldehyde

Cat. No.: B1301624

Technical Guide: 3-
(Difluoromethoxy)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 3-
(Difluoromethoxy)benzaldehyde, a key building block in medicinal chemistry and materials
science. This document outlines its physicochemical characteristics, provides standardized
experimental protocols for their determination, and includes relevant spectral data for
characterization.

Core Physical Properties

3-(Difluoromethoxy)benzaldehyde is a colorless to pale yellow liquid at room temperature.[1]

A summary of its key physical and chemical properties is presented in the table below for easy
reference.
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Property Value
CAS Number 85684-61-3
Molecular Formula CsHsF202

Molecular Weight 172.13 g/mol [2]

Appearance Clear colorless to pale yellow liquid[1]
Boiling Point 226.0 £ 30.0 °C at 760 mmHg
Density 1.3+0.1 g/cm3

Refractive Index

1.4920-1.4970 @ 20°C[1]

Flash Point 88.1+19.4°C
Melting Point Not available (liquid at room temperature)

- Soluble in many organic solvents; very slightly
Solubility

soluble in water.[3]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key

physical properties of 3-(Difluoromethoxy)benzaldehyde.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Acommon and efficient method for determining the boiling point of a small liquid

sample is the capillary method using a Thiele tube or a similar heating block.[4][5][6]

Apparatus:

e Thiele tube or aluminum heating block

o Thermometer (calibrated)

o Small test tube (fusion tube)
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e Capillary tube (sealed at one end)

e Heat source (Bunsen burner or heating mantle)
o Sample of 3-(Difluoromethoxy)benzaldehyde
Procedure:

e A small amount of 3-(Difluoromethoxy)benzaldehyde (a few drops) is placed into the
fusion tube.

e Acapillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

e The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral olil
or silicone oil) or an aluminum heating block.

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

e Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the capillary tube.

e The heat source is removed, and the apparatus is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Measurement of Density (Pychometer Method)

The density of a liquid is its mass per unit volume. The pycnometer method is a precise
technique for determining the density of liquids.[1][7][8]

Apparatus:
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e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

o Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

o Sample of 3-(Difluoromethoxy)benzaldehyde
« Distilled water

» Acetone (for cleaning)

Procedure:

e The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone), dried, and
weighed accurately on an analytical balance (ma).

o The pycnometer is filled with distilled water and placed in a constant temperature bath (e.qg.,
20°C) until it reaches thermal equilibrium. The water level is adjusted to the mark, and the
pycnometer is reweighed (mz2).

e The pycnometer is emptied, dried, and then filled with 3-(Difluoromethoxy)benzaldehyde.

o The filled pycnometer is brought to the same constant temperature in the water bath, the
liquid level is adjusted, and it is weighed again (ms).

e The density of the sample (p_sample) is calculated using the following formula:
p_sample =[(ms3 - m1) / (M2 - m1)] * p_water

where p_water is the known density of water at the experimental temperature.

Measurement of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and is often used for identification
and purity assessment. An Abbe refractometer is commonly used for this measurement.[9]
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Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Sample of 3-(Difluoromethoxy)benzaldehyde

Soft tissue and a suitable solvent (e.g., acetone or ethanol) for cleaning
Procedure:
e The refractometer is calibrated using a standard liquid with a known refractive index.

o The prism of the refractometer is cleaned with a soft tissue and a suitable solvent and
allowed to dry.

o Afew drops of 3-(Difluoromethoxy)benzaldehyde are placed on the surface of the
measuring prism.

e The prisms are closed and locked.

e The instrument is adjusted until the boundary line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

e The refractive index is read from the instrument's scale. The temperature should be
maintained at a constant value (e.g., 20°C) by the circulating water bath and recorded.

Spectral Data and Analysis

Spectroscopic data is crucial for the structural elucidation and confirmation of 3-
(Difluoromethoxy)benzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
a molecule.
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13C NMR Spectrum: A 3C NMR spectrum of 3-(Difluoromethoxy)benzaldehyde has been
reported.[10] The spectrum was acquired in deuterated chloroform (CDCIs) with
tetramethylsilane (TMS) as the internal standard.[10]

Experimental Protocol for NMR Spectroscopy:

o Sample Preparation: Approximately 10-20 mg of 3-(Difluoromethoxy)benzaldehyde is
dissolved in about 0.6-0.7 mL of deuterated chloroform (CDCIs) containing 0.03% v/v
tetramethylsilane (TMS) in a clean, dry NMR tube.[11]

e Instrument Parameters (General):
o Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o 'H NMR: Spectral width of approximately 0-12 ppm, pulse angle of 30-45°, and a sufficient
number of scans to obtain a good signal-to-noise ratio.

o 13C NMR: Spectral width of approximately 0-200 ppm, proton-decoupled, and a larger
number of scans due to the lower natural abundance of 13C.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 3-(Difluoromethoxy)benzaldehyde will show characteristic absorption bands for
the aldehyde, aromatic ring, and the difluoromethoxy group.

Experimental Protocol for FTIR Spectroscopy (Liquid Film):

o Sample Preparation: A drop of neat 3-(Difluoromethoxy)benzaldehyde is placed between
two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin liquid film.
[12]

e Instrument Parameters (General):
o Spectrometer: A Fourier-transform infrared (FTIR) spectrometer.

o Scan Range: Typically 4000-400 cm~1.
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o Resolution: 4 cm~1.
o Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

o A background spectrum of the clean salt plates is recorded and subtracted from the

sample spectrum.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a liquid organic compound like 3-(Difluoromethoxy)benzaldehyde.
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Caption: A flowchart outlining the key steps in the physicochemical characterization of 3-
(Difluoromethoxy)benzaldehyde.

Safety and Handling

3-(Difluoromethoxy)benzaldehyde is harmful if swallowed, in contact with skin, or if inhaled. It
causes skin and serious eye irritation and may cause respiratory irritation.[9]

Precautionary Measures:

o Wear protective gloves, protective clothing, eye protection, and face protection.
e Use only in a well-ventilated area or under a chemical fume hood.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

» Wash hands thoroughly after handling.

o Store in a cool, dry, well-ventilated place away from incompatible substances such as strong
oxidizing agents.

In case of accidental exposure, follow standard first-aid procedures and seek medical attention
if irritation or other symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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